![molecular formula C17H15ClN2OS B3038105 2-chloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]propanamide CAS No. 743442-07-1](/img/structure/B3038105.png)
2-chloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]propanamide
Overview
Description
“2-chloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]propanamide” is a chemical compound with the CAS Number: 743442-07-1 . It has a molecular weight of 330.84 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which includes “this compound”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The InChI code for this compound is 1S/C17H15ClN2OS/c1-10-3-8-14-15(9-10)22-17(20-14)12-4-6-13(7-5-12)19-16(21)11(2)18/h3-9,11H,1-2H3,(H,19,21) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 330.84 . The InChI code provides additional information about its molecular structure .Scientific Research Applications
Overview of Benzothiazoles in Drug Discovery
Benzothiazoles, including compounds like 2-chloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]propanamide, are notable in pharmaceutical research due to their wide range of biological properties. Their structural simplicity and ease of synthesis allow for the development of diverse chemical libraries, contributing significantly to drug discovery. Benzothiazoles and their derivatives, such as 2-arylbenzothiazoles, have been extensively studied for their antimicrobial, analgesic, anti-inflammatory, antidiabetic, and notably, antitumor activities (Kamal et al., 2015), (Ahmed et al., 2012).
Structural Modifications for Antitumor Agents
Recent advancements have highlighted the importance of structural modifications in benzothiazole compounds to enhance their efficacy as potential antitumor agents. The promising biological profile of benzothiazoles has driven the development of new benzothiazoles and their conjugates as potential chemotherapeutics. Despite promising results, further exploration of their toxicity is required for safe clinical use as cancer treatments (Ahmed et al., 2012).
Broad Spectrum of Pharmacological Activities
Benzothiazole derivatives, such as this compound, demonstrate a broad spectrum of pharmacological activities. This diverse range of activities, coupled with their less toxic effects, makes benzothiazole a compound of interest in medicinal chemistry. These activities include antiviral, antimicrobial, antiallergic, anti-diabetic, antitumor, anti-inflammatory, anthelminthic, and anti-cancer properties (Bhat & Belagali, 2020).
Therapeutic Applications in Chemotherapy
Benzothiazoles have been identified as a scaffold with great pharmacological importance, leading to their utilization as a building block for derivatives with high therapeutic activity. Particularly, there has been a special focus on cancer research, with several benzothiazole derivatives being patented for a range of therapeutic applications. The potential of these compounds to progress into the market is promising, given their selectivity and in vivo efficacy (Law & Yeong, 2022).
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-chloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]propanamide are cyclo-oxygenase (COX) enzymes , specifically COX-1 and COX-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .
Mode of Action
The compound interacts with its targets by inhibiting the biosynthesis of prostaglandins . Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2 . The inhibition of prostaglandin synthesis results in reduced inflammation and pain .
Biochemical Pathways
The metabolism of arachidonic acid to prostaglandins and leukotrienes is catalyzed by the cyclo-oxygenase and 5-lipoxygenase pathways, respectively . The compound’s action on these pathways leads to a decrease in the production of prostaglandins, thereby reducing inflammation and pain .
Result of Action
The molecular and cellular effects of the compound’s action include significant anti-inflammatory and analgesic activities . Some of the synthesized compounds have shown to cause less ulcerogenic and irritative action on the gastrointestinal mucosa compared to standard non-steroidal anti-inflammatory drugs (NSAIDs) .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the presence of certain groups at specific positions on the phenyl ring can enhance the antimicrobial activity of the synthesized thiazole derivatives . .
properties
IUPAC Name |
2-chloro-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2OS/c1-10-3-8-14-15(9-10)22-17(20-14)12-4-6-13(7-5-12)19-16(21)11(2)18/h3-9,11H,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIRLVHMWHQTTIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C(C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101188587 | |
Record name | 2-Chloro-N-[4-(6-methyl-2-benzothiazolyl)phenyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101188587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
743442-07-1 | |
Record name | 2-Chloro-N-[4-(6-methyl-2-benzothiazolyl)phenyl]propanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=743442-07-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-[4-(6-methyl-2-benzothiazolyl)phenyl]propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101188587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.